Cas no 922614-50-4 (N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide)

• Product Name: N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide
• CAS No: 922614-50-4
• MF: C₁₉H₁₄F₃N₃O₂
• MW: 373.32857465744
• CID: 5497177
• Update Time: 2025-05-25

N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(6-methoxy-3-pyridazinyl)phenyl]-4-(trifluoromethyl)-
• N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide

• Inchi： 1S/C19H14F3N3O2/c1-27-17-11-10-16(24-25-17)12-4-8-15(9-5-12)23-18(26)13-2-6-14(7-3-13)19(20,21)22/h2-11H,1H3,(H,23,26)
• InChI Key： VOLZHQCOAXEAIZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(OC)C=C2)C=C1)(=O)C1=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide

Comprehensive Overview of N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide (CAS No. 922614-50-4)

N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide, with the CAS number 922614-50-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a methoxypyridazine moiety with a trifluoromethylbenzamide group, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into designing novel bioactive molecules.

The compound's synthetic pathway and physicochemical properties have been extensively studied. Its molecular weight and solubility profile make it suitable for various experimental conditions, including high-throughput screening (HTS) assays. The presence of the trifluoromethyl group enhances its metabolic stability, a feature highly valued in modern medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

In the context of user search trends, queries such as "922614-50-4 applications" and "N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide synthesis" reflect the compound's relevance in academic and industrial settings. Additionally, the rise of AI-driven drug discovery has spurred interest in how such compounds can be optimized using machine learning algorithms. This aligns with broader discussions on green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce complex molecules like this one.

From a technical perspective, the compound's spectroscopic data (e.g., NMR and mass spectrometry) are well-documented, facilitating its identification and purity assessment. Its thermal stability and crystallinity also make it a candidate for X-ray diffraction studies, which are critical for understanding its 3D conformation and intermolecular interactions. These properties are particularly valuable in crystallography and computational modeling, where precise structural data are essential.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, its bioactivity against pests or pathogens is under investigation, addressing global challenges like food security and crop protection. This dual applicability in human health and agriculture underscores its versatility, making it a subject of cross-disciplinary research.

In summary, N-4-(6-methoxypyridazin-3-yl)phenyl-4-(trifluoromethyl)benzamide (CAS No. 922614-50-4) represents a compelling case study in modern chemical research. Its multifunctional design, combined with emerging technological advancements, positions it as a valuable tool for scientists tackling complex biological and environmental problems. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovation-driven studies.